Cas no 1806944-15-9 (4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-sulfonyl chloride
• CAS No: 1806944-15-9
• MF: C₆H₃ClF₂N₂O₅S
• MW: 288.613226175308
• CID: 4889909
• Update Time: 2025-05-24

4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H3ClF2N2O5S/c7-17(15,16)6-4(12)3(5(8)9)2(1-10-6)11(13)14/h1,5,12H
• InChI Key： ZKBFPMSNWMRZJC-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(F)F)C(=CN=1)[N+](=O)[O-])O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 1.9
• Topological Polar Surface Area: 122

Additional information on 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-sulfonyl chloride

Comprehensive Overview of 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-sulfonyl chloride (CAS No. 1806944-15-9)

The compound 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-sulfonyl chloride (CAS No. 1806944-15-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and nitropyridine moieties, make it a valuable building block for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the sulfonyl chloride group in 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-sulfonyl chloride allows for versatile functionalization, enabling chemists to create diverse sulfonamide-based compounds. This adaptability is particularly relevant in the context of precision medicine and targeted therapies, where tailored molecular designs are critical.

From a synthetic chemistry perspective, the nitro and hydroxy substituents on the pyridine ring offer multiple sites for further modification, facilitating the development of heterocyclic libraries. Such libraries are essential for high-throughput screening in drug discovery pipelines. Additionally, the compound's difluoromethyl group is of interest due to its ability to modulate electronic and steric properties, a topic frequently explored in medicinal chemistry forums and academic publications.

The growing emphasis on sustainable chemistry has also spurred investigations into greener synthesis routes for 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-sulfonyl chloride. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with broader industry trends, as evidenced by the rise in searches for eco-friendly synthetic protocols and green chemistry innovations.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the precise identification and quality control of the material, which is crucial for its application in GMP-compliant manufacturing. The compound's stability under various conditions is another area of active research, particularly for formulation scientists working on drug delivery systems.

In summary, 4-(Difluoromethyl)-3-hydroxy-5-nitropyridine-2-sulfonyl chloride (CAS No. 1806944-15-9) represents a cutting-edge tool for modern chemical research. Its multifaceted reactivity and relevance to life sciences make it a subject of ongoing exploration, with potential breakthroughs in therapeutic development and material science. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of today's most pressing healthcare challenges.